Cas no 2229124-57-4 (1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine
• CAS No: 2229124-57-4
• MF: C₁₃H₁₃F₃N₂
• MW: 254.250933408737
• CID: 6269358
• PubChem ID: 165853949
• Update Time: 2025-08-05

1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine
• 2229124-57-4
• EN300-1939640

• Inchi： 1S/C13H13F3N2/c1-8-2-4-10-6-9(3-5-11(10)18-8)7-12(17)13(14,15)16/h2-6,12H,7,17H2,1H3
• InChI Key： HWEHPWITYBVNHG-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC2C(=CC=C(C)N=2)C=1)N)(F)F

Computed Properties

• Exact Mass: 254.10308291g/mol
• Monoisotopic Mass: 254.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine (CAS No. 2229124-57-4)

The compound 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine (CAS No. 2229124-57-4) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethyl group and a 2-methylquinoline moiety, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate due to its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine stands out as a promising candidate for central nervous system (CNS) drug development, a hot topic in 2024. Its quinoline scaffold is known for interacting with neurotransmitter receptors, making it relevant to studies on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the CAS No. 2229124-57-4 compound is often explored for its structure-activity relationship (SAR) in medicinal chemistry. Questions like "How does fluorination improve drug bioavailability?" or "What are the latest quinoline-based therapeutics?" frequently appear in search engines, reflecting user interest. This molecule’s amine functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

Another trending application of 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine lies in agrochemical innovation. Fluorinated quinolines are investigated for their pesticidal and herbicidal properties, aligning with the global push for sustainable crop protection solutions. Searches for "eco-friendly fluorinated pesticides" or "next-gen agrochemical intermediates" highlight this demand.

Analytical characterization of CAS No. 2229124-57-4 involves advanced techniques like NMR spectroscopy and mass spectrometry, which are critical for quality control in industrial-scale production. The compound’s thermal stability and solubility profile are frequently studied parameters, addressing common queries such as "How to optimize fluorinated compound synthesis?"

In material science, the 2-methylquinolin-6-yl group contributes to the development of organic electronic materials, particularly in OLEDs and photovoltaic cells. This interdisciplinary relevance makes 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine a versatile subject for patents and academic publications.

Regulatory and safety assessments of this compound emphasize its non-toxic profile under standard handling conditions, a key concern for industrial users. FAQs like "Is CAS 2229124-57-4 environmentally persistent?" are addressed through rigorous ecotoxicity studies, ensuring compliance with REACH and FDA guidelines.

Future research directions for 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine may focus on its catalytic applications or as a ligand in asymmetric synthesis. The integration of AI-driven molecular modeling could accelerate its optimization, a trend reflected in searches for "machine learning in chemical discovery."

In summary, CAS No. 2229124-57-4 represents a multifaceted compound with cutting-edge applications. Its combination of fluorine atoms and heterocyclic architecture ensures continued relevance in both academic and industrial settings, answering the growing demand for innovative, functionalized molecules.